![molecular formula C15H25Cl2N3 B1523326 1-Phenyl-4-(piperidin-3-yl)piperazine dihydrochloride CAS No. 1281095-50-8](/img/structure/B1523326.png)
1-Phenyl-4-(piperidin-3-yl)piperazine dihydrochloride
Overview
Description
“1-Phenyl-4-(piperidin-3-yl)piperazine dihydrochloride” is a compound that belongs to the class of piperazines . Piperazine and its derivatives show a wide range of biological and pharmaceutical activity . They are widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant .
Synthesis Analysis
The synthesis of piperazine derivatives has been a focus of recent research . The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Scientific Research Applications
Drug Designing
Piperidines, including “1-Phenyl-4-(piperidin-3-yl)piperazine dihydrochloride”, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals .
Antiproliferative Activity
Some derivatives of “1-Phenyl-4-(piperidin-3-yl)piperazine dihydrochloride” have shown broad-spectrum antiproliferative activity . They have been subjected to in vitro antiproliferative screening against National Cancer Institute (NCI)-60 human cancer cell lines of nine different cancer types .
Antidepressant
Piperazine derivatives are known for their antidepressant properties . They can be used in the treatment of various mental health disorders .
Antihypertensive
Piperazine derivatives also have antihypertensive properties . They can be used in the treatment of high blood pressure .
Antibacterial and Antifungal
Piperazine derivatives exhibit antibacterial and antifungal properties . They can be used in the treatment of various bacterial and fungal infections .
Antipsychotic
Piperazine derivatives are known for their antipsychotic properties . They can be used in the treatment of various psychiatric disorders .
Anti-inflammatory
Piperazine derivatives have anti-inflammatory properties . They can be used in the treatment of various inflammatory conditions .
Antimalarial
Piperazine derivatives have antimalarial properties . They can be used in the treatment of malaria .
Mechanism of Action
Target of Action
1-Phenyl-4-(piperidin-3-yl)piperazine dihydrochloride is a derivative of piperazine, a class of compounds known for their wide range of biological and pharmaceutical activity .
Mode of Action
Piperazine, a core structure in this compound, is known to be a gaba receptor agonist . It binds directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm . This mechanism may provide some insight into the potential interactions of 1-Phenyl-4-(piperidin-3-yl)piperazine dihydrochloride with its targets.
Biochemical Pathways
The broad therapeutic spectrum of piperazine derivatives suggests that they may interact with multiple pathways .
Pharmacokinetics
The presence of nitrogen atoms in the piperazine ring can improve the pharmacological and pharmacokinetic profiles of drug candidates containing piperazines, as these sites serve as hydrogen bond donors/acceptors, thus tuning the interactions with receptors and increasing water solubility and bioavailability .
Result of Action
The wide range of biological and pharmaceutical activity of piperazine derivatives suggests that they may have diverse molecular and cellular effects .
Action Environment
It is generally recommended to store similar compounds under inert gas at 2–8 °c .
Safety and Hazards
properties
IUPAC Name |
1-phenyl-4-piperidin-3-ylpiperazine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3.2ClH/c1-2-5-14(6-3-1)17-9-11-18(12-10-17)15-7-4-8-16-13-15;;/h1-3,5-6,15-16H,4,7-13H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZCBWDOJZXZRQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)N2CCN(CC2)C3=CC=CC=C3.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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